Cas no 97372-02-6 (H-PRO-PHE-NH2 Hydrochloride Salt)

H-PRO-PHE-NH2 Hydrochloride Salt is a dipeptide derivative consisting of proline (Pro) and phenylalanine (Phe) with a C-terminal amide group, stabilized as a hydrochloride salt. This compound is commonly utilized in peptide synthesis and biochemical research due to its high purity and stability. The hydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating its use in experimental applications. Its well-defined structure makes it suitable for studying peptide interactions, enzyme substrates, or as a building block for more complex peptide sequences. The product is typically characterized by HPLC and MS to ensure consistency and quality for research purposes.
H-PRO-PHE-NH2 Hydrochloride Salt structure
97372-02-6 structure
Product name:H-PRO-PHE-NH2 Hydrochloride Salt
CAS No:97372-02-6
MF:C14H20ClN3O2
MW:297.780502319336
CID:879850

H-PRO-PHE-NH2 Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

    • pro-phe amide hydrochloride
    • H-Pro-Phe-NH₂ · HCl
    • H-Pro-Phe-NH2 inverted exclamation mark currency HCl
    • CID 131676638
    • H-PRO-PHE-NH2 HCL
    • H-Pro-Phe-NH2 hydrochloride
    • H-Pro-Phe-NH? · HCl
    • H-PRO-PHE-NH2 Hydrochloride Salt
    • Inchi: 1S/C14H19N3O2.ClH/c15-13(18)12(9-10-5-2-1-3-6-10)17-14(19)11-7-4-8-16-11;/h1-3,5-6,11-12,16H,4,7-9H2,(H2,15,18)(H,17,19);1H/t11-,12-;/m0./s1
    • InChI Key: FAFBGWPFTZCDIF-FXMYHANSSA-N
    • SMILES: Cl.O=C([C@@H]1CCCN1)N[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Topological Polar Surface Area: 84.2

H-PRO-PHE-NH2 Hydrochloride Salt Security Information

H-PRO-PHE-NH2 Hydrochloride Salt Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
P840050-100mg
H-PRO-PHE-NH2 Hydrochloride Salt
97372-02-6
100mg
$ 185.00 2022-06-03
TRC
P840050-50mg
H-PRO-PHE-NH2 Hydrochloride Salt
97372-02-6
50mg
$ 115.00 2022-06-03
TRC
P840050-10mg
H-PRO-PHE-NH2 Hydrochloride Salt
97372-02-6
10mg
$ 50.00 2022-06-03

Additional information on H-PRO-PHE-NH2 Hydrochloride Salt

Professional Introduction to H-PRO-PHE-NH2 Hydrochloride Salt (CAS No. 97372-02-6)

H-PRO-PHE-NH2 Hydrochloride Salt, with the chemical compound identifier CAS No. 97372-02-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, a hydrochloride salt derivative, is characterized by its unique structural and functional properties, making it a valuable tool in various biochemical and medicinal applications.

The molecular structure of H-PRO-PHE-NH2 Hydrochloride Salt consists of a sequence of amino acids, specifically histidine (H), proline (PRO), and phenylalanine (PHE), followed by an amine group (NH2). This sequence is linked through peptide bonds, forming a dipeptide-like backbone. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various laboratory and industrial processes.

In recent years, H-PRO-PHE-NH2 Hydrochloride Salt has been extensively studied for its potential applications in drug design and molecular biology. The unique combination of amino acids in its structure allows it to interact with a wide range of biological targets, making it a versatile intermediate in the synthesis of more complex pharmaceutical compounds. Researchers have leveraged its properties to develop novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of H-PRO-PHE-NH2 Hydrochloride Salt is its role in peptidomimetics research. Peptidomimetics are synthetic molecules designed to mimic the biological activity of natural peptides but with improved pharmacological properties. The dipeptide sequence present in H-PRO-PHE-NH2 Hydrochloride Salt serves as an excellent scaffold for designing peptidomimetic drugs that can bind to specific receptors or enzymes with high affinity and selectivity. This has led to significant advancements in the development of targeted therapies that offer fewer side effects and better patient outcomes.

Recent studies have also highlighted the potential of H-PRO-PHE-NH2 Hydrochloride Salt in the field of enzyme inhibition. The compound's ability to interact with enzyme active sites makes it a promising candidate for developing inhibitors that can modulate enzymatic activity. For instance, researchers have explored its use in inhibiting proteases involved in cancer progression. By binding to these enzymes, H-PRO-PHE-NH2 Hydrochloride Salt-derived inhibitors can disrupt key signaling pathways, ultimately leading to the regression of tumors.

The hydrochloride salt form of this compound enhances its bioavailability and pharmacokinetic properties, making it more effective in vivo. This has been particularly beneficial in preclinical studies where H-PRO-PHE-NH2 Hydrochloride Salt has demonstrated potential as an adjuvant therapy alongside conventional treatments. Its stability under various physiological conditions further adds to its appeal as a pharmaceutical intermediate.

Another area where H-PRO-PHE-NH2 Hydrochloride Salt has shown promise is in the development of diagnostic tools. The compound's unique binding properties allow it to be used as a probe or ligand in diagnostic assays designed to detect specific biomarkers associated with diseases. This has opened up new avenues for early disease detection and personalized medicine approaches.

The synthesis of H-PRO-PHE-NH2 Hydrochloride Salt involves well-established chemical methodologies that ensure high purity and yield. Advances in solid-phase peptide synthesis (SPPS) have made it possible to produce this compound efficiently on a large scale, facilitating its use in both research and industrial applications. The scalability of its synthesis is crucial for meeting the growing demand for this compound in pharmaceutical research.

In conclusion, H-PRO-PHE-NH2 Hydrochloride Salt (CAS No. 97372-02-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional properties make it a valuable tool for designing novel therapeutic agents, developing peptidomimetics, inhibiting enzymes, and creating diagnostic tools. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.

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